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Compound of Interest

Compound Name: 5-Benzothiazolecarbonitrile

Cat. No.: B096095

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Benzothiazolecarbonitrile (CAS
No: 58249-57-3), a heterocyclic compound of significant interest in medicinal chemistry and
drug discovery. This document details its physicochemical properties, synthesis methodologies,
and known biological activities, with a focus on its potential applications in therapeutic
development.

Core Compound Identification and Properties

5-Benzothiazolecarbonitrile, also known as 1,3-Benzothiazole-5-carbonitrile, is a bicyclic
aromatic compound containing a benzene ring fused to a thiazole ring, with a nitrile group
substituted at the 5-position.

Table 1: Physicochemical Properties of 5-Benzothiazolecarbonitrile
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Property Value Source
CAS Number 58249-57-3 [1112]
Molecular Formula CsHaN2S PubChem
Molecular Weight 160.20 g/mol PubChem
Appearance Solid Generic Data
Melting Point Not available

Boiling Point Not available

N Soluble in a range of organic
Solubility [3]
solvents.[3]

Synthesis and Experimental Protocols

The synthesis of benzothiazole derivatives can be achieved through various routes, most
commonly involving the condensation of a substituted 2-aminothiophenol with a reagent that
provides the C2-substituent of the thiazole ring.[4] While a specific detailed protocol for 5-
Benzothiazolecarbonitrile is not readily available in the reviewed literature, a general and
adaptable synthetic approach is presented below, based on established methods for analogous
compounds.[5][6]

General Synthesis of Benzothiazole Derivatives

A prevalent method for the synthesis of the benzothiazole core involves the reaction of a
substituted aniline with a thiocyanate salt in the presence of an oxidizing agent.[5] This
approach can be adapted for the synthesis of 5-Benzothiazolecarbonitrile.

Experimental Protocol: Synthesis of a Benzothiazole Derivative from Substituted Aniline
e Materials:
o Substituted Aniline (e.g., 4-aminobenzonitrile as a precursor)

o Ammonium thiocyanate (NH4aSCN)
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o Potassium persulfate (K2S20s)
o Water (H20)

o Ethanol (for recrystallization)

e Procedure:

o A mixture of the substituted aniline (1 mmol), ammonium thiocyanate (1 mmol), and
potassium carbonate (1 mmol) is prepared in water (6 mL).

o Potassium persulfate (2 mmol) is added to the mixture.

o The reaction mixture is heated to reflux for 1 hour. The progress of the reaction is
monitored by Thin Layer Chromatography (TLC).

o Upon completion, the reaction mixture is filtered.

o The collected solid is washed with water and then recrystallized from ethanol to yield the
pure benzothiazole product.

Workflow for the Synthesis of Benzothiazole Derivatives
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Caption: General workflow for the synthesis of benzothiazole derivatives.
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Biological Activity and Therapeutic Potential

Benzothiazole and its derivatives are recognized for their broad spectrum of pharmacological
activities, making them privileged scaffolds in drug discovery.[7][8] These activities include
antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[4][8]

Anticancer Activity

Numerous studies have highlighted the potential of benzothiazole derivatives as anticancer
agents.[9] These compounds can exert their effects through various mechanisms, including the
inhibition of key enzymes involved in cancer cell proliferation and survival.[7]

Biological Targets in Cancer:

» Tyrosine Kinases: Certain benzothiazole derivatives have been shown to inhibit tyrosine
kinases, such as the Epidermal Growth Factor Receptor (EGFR), which are often overactive
in cancer cells.[7]

» DNA Intercalation and Synthesis Inhibition: Some derivatives can interfere with DNA
replication and repair processes in cancer cells.

 Signaling Pathway Modulation: Benzothiazoles have been found to modulate critical
signaling pathways that are dysregulated in cancer.

Antimicrobial Activity

Benzothiazole derivatives have also demonstrated significant antimicrobial activity against a
range of bacterial and fungal pathogens.[9][10][11] Their mechanism of action can involve the
inhibition of essential microbial enzymes.

Signaling Pathway Modulation

Recent research has identified that benzothiazole derivatives can modulate key signaling
pathways implicated in various diseases, particularly cancer.

Inhibition of the PIBK/AKT Signaling Pathway
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The PI3K/AKT pathway is a crucial signaling cascade that promotes cell survival and
proliferation and is often hyperactivated in cancer. A novel benzothiazole derivative, PB11, has
been shown to induce apoptosis in cancer cells by suppressing this pathway.[12] PB11
treatment leads to a downregulation of PI3K and AKT, which in turn triggers the apoptotic
cascade.[12]

PI3K/AKT Signaling Pathway and Benzothiazole Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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